Cas no 258882-49-4 (5-Chloro-1-(3-methoxyphenyl)-1-oxopentane)

• Product Name: 5-Chloro-1-(3-methoxyphenyl)-1-oxopentane
• CAS No: 258882-49-4
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• MDL: MFCD07700091
• CID: 880176
• Update Time: 2026-04-29

5-Chloro-1-(3-methoxyphenyl)-1-oxopentane Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-(3-methoxyphenyl)-1-oxopentane
• 5-chloro-1-(3-methoxyphenyl)pentan-1-one
• 5-chloro-1-(3-methoxyphenyl)-1-pentanone

• MDL： MFCD07700091
• Inchi： InChI=1S/C12H15ClO2/c1-15-11-6-4-5-10(9-11)12(14)7-2-3-8-13/h4-6,9H,2-3,7-8H2,1H3
• InChI Key： FFMAKBHLEWSFKE-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(=C1)C(=O)CCCCCl

Computed Properties

• Exact Mass: 226.07600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 26.30000
• LogP: 3.28700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-Chloro-1-(3-methoxyphenyl)-1-oxopentane

5-Chloro-1-(3-methoxyphenyl)-1-oxopentane (CAS No. 258882-49-4): A Comprehensive Overview

5-Chloro-1-(3-methoxyphenyl)-1-oxopentane (CAS No. 258882-49-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique molecular structure featuring a chloro substituent and a methoxyphenyl group, serves as a valuable intermediate in the development of novel bioactive molecules. Its chemical properties and versatility make it a subject of interest for researchers exploring new therapeutic agents and advanced material applications.

The molecular formula of 5-Chloro-1-(3-methoxyphenyl)-1-oxopentane is C₁₂H₁₅ClO₂, with a molecular weight of approximately 226.70 g/mol. The presence of the 3-methoxyphenyl moiety contributes to its distinct electronic and steric properties, which are crucial for its reactivity in various chemical transformations. Researchers often utilize this compound in Grignard reactions, nucleophilic substitutions, and carbonyl chemistry, where its oxopentane backbone provides a flexible scaffold for further modifications.

In recent years, the demand for 5-Chloro-1-(3-methoxyphenyl)-1-oxopentane has increased due to its potential applications in the synthesis of pharmaceutical intermediates. For instance, it has been investigated as a precursor in the development of central nervous system (CNS) agents and anti-inflammatory compounds. The compound's ability to undergo selective functionalization at the chloro and carbonyl positions makes it a versatile building block for drug discovery programs.

From a market perspective, 5-Chloro-1-(3-methoxyphenyl)-1-oxopentane is primarily supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. The compound is typically available in high purity grades (>98%), ensuring its suitability for sensitive synthetic applications. Current trends indicate a growing interest in sustainable synthesis methods for such intermediates, aligning with the broader industry shift toward green chemistry and environmentally friendly processes.

One of the most frequently searched questions related to 5-Chloro-1-(3-methoxyphenyl)-1-oxopentane revolves around its synthetic routes and safety data. While the compound is not classified as hazardous under standard regulations, proper handling procedures should always be followed in laboratory settings. Researchers often inquire about its solubility profile (it is soluble in common organic solvents like dichloromethane and ethyl acetate) and storage conditions (recommended to be stored at 2-8°C under inert atmosphere).

The 3-methoxyphenyl group in 5-Chloro-1-(3-methoxyphenyl)-1-oxopentane has been the focus of recent studies due to its potential to modulate biological activity. This structural feature is particularly relevant in the context of structure-activity relationship (SAR) studies, where subtle changes to the aromatic system can significantly impact a molecule's pharmacological properties. As such, this compound continues to be a valuable tool for medicinal chemists exploring new drug candidates.

Analytical characterization of 5-Chloro-1-(3-methoxyphenyl)-1-oxopentane typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm the compound's identity and purity, which are critical parameters for its use in research applications. The distinctive 1H NMR signals from the methoxy protons (around 3.8 ppm) and the aromatic protons (7.0-7.5 ppm) serve as important diagnostic features.

Looking ahead, the applications of 5-Chloro-1-(3-methoxyphenyl)-1-oxopentane are expected to expand as researchers discover new synthetic methodologies and biological targets. The compound's relevance in drug discovery and material science positions it as an important chemical entity in contemporary research. With the increasing emphasis on precision medicine and targeted therapies, intermediates like this will likely play a crucial role in developing the next generation of therapeutic agents.

For laboratories working with 5-Chloro-1-(3-methoxyphenyl)-1-oxopentane, it's important to note that the compound should be handled with standard laboratory precautions. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety glasses should be worn during handling. The compound's material safety data sheet (MSDS) provides comprehensive information about its properties and handling requirements.

In conclusion, 5-Chloro-1-(3-methoxyphenyl)-1-oxopentane (CAS No. 258882-49-4) represents an important building block in modern chemical research. Its unique structural features and synthetic versatility make it valuable for pharmaceutical development and other specialized applications. As research continues to uncover new uses for this compound, its significance in the chemical and life sciences is likely to grow, particularly in areas related to drug discovery and medicinal chemistry.